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Compound of Interest

Compound Name: 4-Phenylcyclohexanone oxime

Cat. No.: B1296453 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of 4-Phenylcyclohexanone oxime (CAS No. 4500-20-3), a compound for

which detailed public safety data is limited. In the absence of a comprehensive Safety Data

Sheet (SDS), this document outlines procedural guidance based on available information for

similar chemical structures and general best practices for laboratory chemical waste

management.

Immediate Safety and Handling Protocols
While a complete hazard profile for 4-Phenylcyclohexanone oxime is not readily available,

information on structurally related compounds and general chemical safety principles

necessitate a cautious approach. The compound is classified with the GHS07 pictogram,

indicating that it is harmful and an irritant.[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.[1]

Precautionary Measures:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust or vapors.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat and closed-toe shoes.

Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after

handling.[2]

Step-by-Step Disposal Procedure
Given the limited specific data for 4-Phenylcyclohexanone oxime, the disposal process must

adhere to regulations for hazardous chemical waste.

Waste Identification and Classification:

Treat all 4-Phenylcyclohexanone oxime waste as hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

classification and waste stream identification.

Waste Segregation and Collection:

Solid Waste: Collect unused or contaminated solid 4-Phenylcyclohexanone oxime in a

clearly labeled, sealed container. The container should be compatible with the chemical

and appropriately marked with "Hazardous Waste" and the chemical name.

Contaminated Materials: Any materials that have come into contact with the compound,

such as gloves, weighing paper, and pipette tips, should be considered contaminated and
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disposed of in the designated solid hazardous waste container.

Liquid Waste (if applicable): If the compound is in solution, it should be collected in a

sealed, labeled container designated for hazardous liquid waste. Do not mix with other

waste streams unless explicitly permitted by your EHS department.

Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials, such as strong oxidizing agents.[3]

Keep containers tightly closed to prevent spills or the release of vapors.[1][3]

Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

licensed hazardous waste disposal contractor.

Never dispose of 4-Phenylcyclohexanone oxime down the drain or in regular trash.

Quantitative Data Summary
Due to the absence of a comprehensive SDS, extensive quantitative data for 4-
Phenylcyclohexanone oxime is not available. The following table provides a summary of the

known identifiers for this compound.

Property Value

CAS Number 4500-20-3

Molecular Formula C₁₂H₁₅NO

GHS Pictogram GHS07 (Harmful/Irritant)[1]

Experimental Protocols: Spill and Exposure
Management
Small Spill Clean-up:
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Evacuate: If safe to do so, restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Absorb: For solid spills, carefully sweep up the material to avoid creating dust and place it in

a labeled hazardous waste container. For liquid spills, use an inert absorbent material.

Decontaminate: Clean the spill area with an appropriate solvent (consult your EHS for

recommendations) and then with soap and water.

Dispose: Collect all clean-up materials as hazardous waste.

Exposure Response:

Inhalation: Move the affected individual to fresh air. If breathing is difficult, seek immediate

medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.
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4-Phenylcyclohexanone Oxime Disposal Workflow
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Caption: Workflow for the safe disposal of 4-Phenylcyclohexanone Oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fluorochem.co.uk [fluorochem.co.uk]

2. tcichemicals.com [tcichemicals.com]

3. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 4-
Phenylcyclohexanone Oxime: A Procedural Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1296453#4-phenylcyclohexanone-
oxime-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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